Methyclothiazide

• IUPAC Name: 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• InChI: InChI=1S/C9H11Cl2N3O4S2/c1-14-9(4-10)13-6-2-5(11)7(19(12,15)16)3-8(6)20(14,17)18/h2-3,9,13H,4H2,1H3,(H2,12,15,16)
• InChI Key: CESYKOGBSMNBPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(NC2=CC(=C(C=C2S1(=O)=O)S(=O)(=O)N)Cl)CCl
• Molecular Formula: C9H11Cl2N3O4S2
• DSSTOX Substance ID: DTXSID6023313
• Molecular Weight: 360.2 g/mol
• Physical Description: Solid
• Solubility: Slightly soluble in alcohol; freely soluble in acetone, pyridine; sparingly soluble in methanol; very slightly soluble in water, benzene, chloroform, isopropyl alcohol., 8.24e-01 g/L
• Color/Form: Crystals form alcohol and water, White or practically white, crystalline powder
• CAS No.: 135-07-9, 96783-14-1, 96783-15-2
• Melting Point: 225 °C

Description

Methyclothiazide is a diuretic drug used to treat hypertension and edema caused by heart failure, renal conditions, treatment with corticosteroids, and estrogen therapy . It belongs to the benzothiadiazine (thiazide) class of drugs and has properties similar to those of hydrochlorothiazide .

Preparation Methods

Methyclothiazide can be prepared using a mixed carrier solvent method. This involves combining this compound with polysorbate 80, povidone K30, and sodium carboxymethyl starch . The mixture is then dried, resulting in a solid dispersoid that is easy to crush and has improved dissolution rates . This method is suitable for industrial production as it enhances the bioavailability of the drug .

Chemical Reactions Analysis

Methyclothiazide undergoes several types of chemical reactions, including:

Reduction: Reduction reactions involving this compound are also not extensively detailed in the literature.

Substitution: This compound can undergo substitution reactions, particularly involving its chlorine atoms.

Common reagents used in these reactions include hydrochloric acid, sodium hydroxide, and various organic solvents . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Pharmacological Mechanisms

Diuretic Effect : Methyclothiazide promotes diuresis by blocking sodium and chloride reabsorption in the kidneys. This leads to increased excretion of water, sodium, and chloride ions .

Vascular Effects : Research indicates that this compound may also have direct effects on vascular smooth muscle. A study demonstrated that it inhibits norepinephrine-induced contraction in aortic rings from hypertensive rats, suggesting an endothelium-dependent mechanism involving nitric oxide release . This dual action may enhance its effectiveness in treating hypertension.

Hypertension Management

This compound is commonly prescribed as a first-line treatment for hypertension. It has been shown to reduce cardiovascular morbidity and mortality associated with high blood pressure .

Edema Treatment

The drug is effective in treating edema resulting from various conditions, including:

• Congestive Heart Failure : It helps alleviate fluid retention associated with heart failure .
• Liver Disease : Used for edema due to cirrhosis or severe liver dysfunction .
• Kidney Disorders : Effective in managing fluid overload in patients with renal impairment .

Comparative Efficacy

This compound's efficacy can be compared to other diuretics like hydrochlorothiazide and chlorthalidone. A meta-analysis indicated that low-dose thiazide diuretics, including this compound, are effective at reducing cardiovascular events compared to higher doses of other diuretics .

Diuretic	Efficacy in Hypertension	Efficacy in Edema	Common Side Effects
This compound	High	High	Hypokalemia, dehydration
Hydrochlorothiazide	Moderate	Moderate	Hypokalemia, dizziness
Chlorthalidone	High	Moderate	Hypokalemia, hypotension

Case Studies and Clinical Trials

Several studies have documented the effectiveness of this compound in various patient populations:

• Hypertensive Patients with Heart Failure : In a randomized controlled trial, patients receiving this compound showed significant reductions in systolic and diastolic blood pressure compared to placebo groups .
• Elderly Patients : A study focusing on elderly patients highlighted this compound's safety profile and efficacy in managing hypertension without significant adverse effects on renal function .

Mechanism of Action

Methyclothiazide works by inhibiting the active reabsorption of chloride and possibly sodium in the ascending loop of Henle . This alteration in electrolyte transfer results in the excretion of sodium, chloride, and water, leading to diuresis . The molecular targets involved include the Na-Cl cotransporter in the distal tubule .

Comparison with Similar Compounds

Methyclothiazide is similar to other thiazide diuretics, such as hydrochlorothiazide and chlorothiazide . this compound has a higher per mg natriuretic activity compared to these compounds . This makes it more potent in its diuretic and antihypertensive effects .

Similar Compounds

• Hydrochlorothiazide
• Chlorothiazide
• Bendroflumethiazide
• Chlorthalidone

This compound’s uniqueness lies in its higher natriuretic activity and its specific molecular structure, which contributes to its effectiveness as a diuretic and antihypertensive agent .

Biological Activity

Methyclothiazide is a thiazide diuretic primarily used in the treatment of hypertension and edema. Its biological activity is characterized by its mechanism of action, pharmacodynamics, and clinical implications, supported by various studies and findings.

This compound operates mainly by inhibiting the sodium-chloride cotransporter (NCC) located in the distal convoluted tubule of the nephron. This inhibition leads to:

• Increased Diuresis : By blocking the active reabsorption of sodium and chloride ions, this compound promotes their excretion along with water, resulting in increased urine output.
• Electrolyte Alteration : The drug alters electrolyte transfer in renal tubules, leading to increased excretion of potassium, which can sometimes result in hypokalemia (low potassium levels) .

Pharmacodynamics

This compound exhibits a natriuretic activity approximately 100 times that of chlorothiazide per milligram. This high potency makes it effective in managing conditions related to fluid retention and hypertension. The antihypertensive effects are thought to be mediated through several mechanisms, including:

• Vascular Effects : Potentially impacting carbonic anhydrases and large-conductance calcium-activated potassium channels in smooth muscle .
• Volume Reduction : It reduces plasma volume, which contributes to lower blood pressure levels .

Efficacy in Hypertension

• A study involving 120 patients with essential hypertension demonstrated that this compound effectively reduced diastolic blood pressure. Early responders showed significant reductions within four weeks, while late responders exhibited a gradual decrease over a longer period .
• In a comparative study, this compound was shown to be effective when combined with other antihypertensive agents like terazosin, leading to more significant blood pressure reductions than monotherapy .

Dosage and Response Variability

Research has indicated variability in patient response based on dosage:

• A trial found that increasing the dose from 5 mg to 10 mg did not significantly enhance blood pressure reduction among late responders, suggesting that some patients may reach a therapeutic plateau .

Adverse Effects

While generally well-tolerated, this compound can lead to several adverse effects:

• Electrolyte Imbalance : Hypokalemia is a common concern due to increased potassium excretion.
• Metabolic Changes : Some studies noted increases in serum cholesterol and triglycerides among patients on this compound monotherapy .

Summary of Key Research Findings

Study	Population	Dosage	Key Findings
	120 patients with essential hypertension	5 mg vs. 10 mg	Significant reduction in diastolic BP; early vs. late responders identified
	Young essential hypertensives	5 mg	No significant BP reduction despite plasma volume decrease
	Adults with diastolic BP 95-120 mm Hg	Monotherapy vs. combination therapy	Significant BP reduction with combination therapy; increase in cholesterol with MCTZ monotherapy

Q & A

Basic Research Questions

Q. How can researchers determine the apparent pKa of methyclothiazide in semiaqueous systems?

Use semiaqueous potentiometric titrations to measure acidity constants, ensuring solvent compatibility with the compound’s low solubility. Validate results against aqueous potentiometry for consistency. Note that this compound may decompose in alkaline buffers (pH ≥8), necessitating stability tests via TLC or acidified p-dimethylaminobenzaldehyde assays during solubility-pH studies .

Q. What methods are recommended for quantifying this compound in pharmacokinetic studies?

Employ validated LC-MS/MS protocols for plasma concentration measurements. Ensure calibration curves cover the expected concentration range, and use non-compartmental analysis to derive parameters like AUC and half-life. Cross-validate results with stability tests to account for potential metabolite interference .

Q. How should experimental protocols address this compound’s instability during solubility studies?

Minimize agitation time and avoid high-pH buffers (e.g., pH ≥8) to reduce decomposition. Monitor sample integrity at regular intervals using TLC or UV spectrophotometry. Pre-saturate buffers with this compound to achieve equilibrium without prolonged stirring .

Q. What are the best practices for documenting this compound synthesis and characterization?

Follow IUPAC guidelines for reporting new compounds: provide NMR, HPLC purity data, and elemental analysis. For known compounds, cite prior synthesis protocols and confirm identity via spectral comparison. Include detailed experimental steps in supplementary materials to ensure reproducibility .

Advanced Research Questions

Q. How can conflicting data on this compound’s diuretic efficacy across studies be resolved?

Conduct a meta-analysis stratified by variables such as dosage, patient demographics, and co-administered drugs. Use multivariate regression to identify confounding factors. Validate hypotheses through controlled in vivo experiments measuring electrolyte excretion and blood pressure changes .

Q. What mechanistic approaches elucidate this compound’s decomposition pathways under varying pH conditions?

Apply LC-QTOF-MS to identify degradation products in alkaline buffers. Compare fragmentation patterns with synthetic standards. Use density functional theory (DFT) to model hydrolysis or oxidation pathways, correlating computational results with experimental kinetic data .

Q. How can mixed-methods research design enhance understanding of this compound’s pharmacokinetic-pharmacodynamic (PK-PD) relationships?

Quantitative: Measure plasma concentrations and blood pressure changes in a cohort study. Qualitative: Conduct patient interviews to assess subjective responses (e.g., dizziness). Integrate datasets using joint modeling to identify outliers or non-linear PK-PD relationships .

Q. What strategies mitigate batch-to-batch variability in this compound formulation studies?

Implement quality-by-design (QbD) principles: optimize excipient ratios via factorial design experiments. Use near-infrared (NIR) spectroscopy for real-time monitoring of tablet hardness and dissolution rates. Validate consistency through accelerated stability testing .

Q. Methodological Considerations

• Data Reproducibility: Archive raw chromatograms, spectral data, and statistical scripts in open-access repositories (e.g., Zenodo) with DOIs .
• Conflict Resolution: Use sensitivity analysis to assess the impact of outliers or methodological discrepancies in pooled data .
• Ethical Compliance: For clinical data, adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) and obtain IRB approval for secondary data use .